10.1039/B111642H | Kinetic isotope effects on the dissolution kinetics of solid salicylic acid in aqueous solution: evidence for solubilisation via a proton dissociation–recombination mechanism†

Kinetic isotope effects on the dissolution kinetics of solid salicylic acid in aqueous solution: evidence for solubilisation via a proton dissociation–recombination mechanism†

Chemical Communications Pub Date: 2002-03-05 DOI: 10.1039/B111642H

Abstract

Quantitative Atomic Force Microscopy measurements made on the dissolving surface of solid salicylic acid in H₂O and D₂O reveal a kinetic isotope effect (k_H/k_D = 2.3 ± 0.6) on the dissolution rate consistent with a transition state in which the proton is dissociated from the dissolving molecule.

Share View Original Text

Recommended Literature

[1] Graphene oxide/PEDOT:PSS composite hole transport layer for efficient and stable planar heterojunction perovskite solar cells Da-Young Lee,Seok-In Na,Seok-Soon KimNanoscale, 2016,8, 1513-1522 10.1039/C5NR05271H
[2] Frustrated Lewis pair behavior of a neutral scandium complex† Kejian Chang,Xin XuDalton Trans., 2017,46, 4514-4517 10.1039/C7DT00676D
[3] The hysteresis-free behavior of perovskite solar cells from the perspective of the measurement conditions† Cristina Besleaga,Lucia Nicoleta Leonat,Viorica Stancu,Mihaela Florea,Andrei Manolescu,Ioana PintilieJ. Mater. Chem. C, 2019,7, 5267-5274 10.1039/C8TC05999C
[4] The general electrocyclic rearrangement of sulphonium ylids: participation of sp-hybridized bonds Chem. Commun. (London), 1968, 1083-1084 10.1039/C19680001083
[5] Flexible PANI/SWCNT thermoelectric films with ultrahigh electrical conductivity† Ruili Wu,Haocheng Yuan,Chan Liu,Jin-Le Lan,Xiaoping Yang,Yuan-Hua LinRSC Adv., 2018,8, 26011-26019 10.1039/C8RA04863K
[6] The biosynthesis of plant alkaloids and nitrogenous microbial metabolites Nat. Prod. Rep., 2001,18, 50-65 10.1039/A809393H
[7] πσ* excited states in molecular photochemistry Michael N. R. Ashfold,Graeme A. King,Daniel Murdock,Michael G. D. Nix,Thomas A. A. Oliver,Alan G. SagePhys. Chem. Chem. Phys., 2010,12, 1218-1238 10.1039/B921706A
[8] Preparation of high-quality graphene with a large-size by sonication-free liquid-phase exfoliation of graphite with a new mechanism Rui Zhang,Baochang Zhang,Shuqing SunRSC Adv., 2015,5, 44783-44791 10.1039/C5RA04480D
[9] A transparent projection screen based on plasmonic Ag nanocubes† Koichiro Saito,Tetsu TatsumaNanoscale, 2015,7, 20365-20368 10.1039/C5NR06766A
[10] Photochemical behavior of (bisphosphane)(η2-tolane)Pt0 complexes. Part B: An insight from DFT calculations Daniel Escudero,Thomas Weisheit,Wolfgang Weigand,Leticia GonzálezDalton Trans., 2010,39, 9505-9513 10.1039/B925928G

Journal Name：Chemical Communications

Research Products

Benzyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside

CAS no.: 13343-66-3
3,5-Dimethyl-4-iodoaniline

CAS no.: 117832-15-2
5-Bromo-4-chloro-3-indolyl beta-D-cellobioside

CAS no.: 177966-52-8
4-(2-Methylphenyl)benzonitrile

CAS no.: 189828-30-6
Benzenecarboximidamide,N-[2-(diethylamino)ethyl]-4-ethoxy-, hydrochloride (1:1)

CAS no.: 135420-42-7
3-Hexenyl 2-methylbutyrate

CAS no.: 10094-41-4
2-(2-(2,4-Difluorophenyl)allyl)propane-1,3-diol

CAS no.: 165115-73-1
N-Hydroxy-1-tosylmethanimidoyl cyanide

CAS no.: 175201-58-8
D-Alanine,N-(N-acetylmuramoyl)-, 1'®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI)

CAS no.: 1941-66-8
N-Hydroxy-1-(pyridin-2-ylsulfonyl)methanimidoyl cyanide

CAS no.: 175137-69-6